
Safety and Handling of 3,4-Dibromobutanoic
Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dibromobutanoic acid

Cat. No.: B094272 Get Quote

This guide provides a comprehensive overview of the safety and handling precautions for 3,4-
Dibromobutanoic acid, a compound utilized by researchers, scientists, and professionals in

drug development. Due to the limited availability of a specific Safety Data Sheet (SDS) for 3,4-
Dibromobutanoic acid, this document draws upon data from structurally similar compounds,

including 2,3-Dibromobutyric acid and 4-Bromobutyric acid. It is imperative to handle this

chemical with the utmost care, assuming it possesses similar hazardous properties to its

analogs.

Hazard Identification and Classification
3,4-Dibromobutanoic acid is expected to be a corrosive substance that can cause severe

skin burns and eye damage.[1][2] Based on data from analogous compounds, it is likely to be

harmful if swallowed and may cause respiratory irritation.[3]

GHS Hazard Classification (Presumed based on analogs):

Skin Corrosion/Irritation: Category 1B[4]

Serious Eye Damage/Eye Irritation: Category 1[4]

Acute Toxicity, Oral (Harmful)

Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)

Hazard Statements (Presumed):
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H314: Causes severe skin burns and eye damage.[2]

H302: Harmful if swallowed.[3]

H335: May cause respiratory irritation.[3]

Physical and Chemical Properties
Quantitative data for 3,4-Dibromobutanoic acid and its analogs are summarized in the table

below.

Property
3,4-
Dibromobut
anoic Acid

2,3-
Dibromobut
yric acid

4-
Bromobutyr
ic acid

(±)-2,3-
Dibromobut
ane

1,4-
dibromobut
ane

Molecular

Formula

C4H6Br2O2[

5]

C4H6Br2O2[

3]
C4H7BrO2 C4H8Br2 C4H8Br2

Molecular

Weight

245.90 g/mol

[3][6][7][8]

245.90 g/mol

[3]
167.00 g/mol 215.90 g/mol 215.90 g/mol

Appearance -

White

Powder

Solid[1]

Light brown

Solid[2]
- -

Odor - Odorless[1] Stench[2] - -

Melting Point - - - -
-20 °C (-4 °F)

[9]

Boiling Point - - -

73 - 74 °C

(163 - 165 °F)

at 63 hPa

63 - 65 °C

(145 - 149 °F)

at 8 hPa[9]

Density - - -

1.767 g/cm3

at 25 °C (77

°F)

1.808 g/cm3

at 25 °C (77

°F)[9]
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3.1. Engineering Controls: Work with 3,4-Dibromobutanoic acid should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[4][10] Eyewash stations and

safety showers must be readily accessible in the immediate work area.[4]

3.2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[9]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[10] A lab coat

or chemical-resistant apron is also required.[10]

Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, a

NIOSH/MSHA approved respirator with an appropriate cartridge is necessary.[4]

3.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4][10]

Do not breathe dust or vapors.[4]

Wash hands thoroughly after handling.[9]

Use non-sparking tools to prevent ignition sources.[10]

3.4. Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[10]

Keep away from incompatible materials such as strong oxidizing agents, bases, and alkaline

materials.[4] The storage area should be designated for corrosive materials.[4]

Emergency Procedures
4.1. First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[4][10] Do not use mouth-to-

mouth resuscitation.[10]

Skin Contact

Immediately remove all contaminated clothing.

[10] Rinse the affected skin area with plenty of

water and soap for at least 15 minutes.[10] Seek

immediate medical attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][10] Remove contact

lenses if present and easy to do.[9] Continue

rinsing. Seek immediate medical attention from

an ophthalmologist.[9]

Ingestion

Do NOT induce vomiting.[1][10] Rinse mouth

with water.[10] Never give anything by mouth to

an unconscious person.[10] Call a physician or

poison control center immediately.[10]

4.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[10]

Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,

and hydrogen halides.[4] Vapors may be heavier than air and can spread along floors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][10]

4.3. Accidental Release Measures:
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Personal Precautions: Evacuate personnel to a safe area.[10] Wear appropriate personal

protective equipment.[10] Avoid dust formation and breathing vapors.[10]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[10]

Containment and Cleanup: Sweep up the spilled material and place it into a suitable

container for disposal.[4] Avoid generating dust.[4]

Experimental Protocols
Detailed experimental protocols involving 3,4-Dibromobutanoic acid should be designed with

its hazardous nature in mind. All manipulations should be carried out in a chemical fume hood.

When conducting reactions, consider the potential for exothermic events and have appropriate

cooling measures on standby. All waste containing this compound must be disposed of as

hazardous chemical waste in accordance with local, state, and federal regulations.
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Caption: Emergency first-aid procedures for exposure to 3,4-Dibromobutanoic acid.
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Caption: General workflow for the safe handling of 3,4-Dibromobutanoic acid in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WERCS Studio - Application Error [assets.thermofisher.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. 2,3-Dibromobutyric acid | C4H6Br2O2 | CID 95386 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. 3,4-Dibromobutanoic acid | C4H6Br2O2 | CID 267529 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. echemi.com [echemi.com]

7. 4,4-Dibromobutanoic acid | C4H6Br2O2 | CID 22114689 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. 3,3-Dibromobutanoic acid | C4H6Br2O2 | CID 88139922 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. sigmaaldrich.com [sigmaaldrich.com]

10. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Safety and Handling of 3,4-Dibromobutanoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094272#3-4-dibromobutanoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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